(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)methanamine
Overview
Description
“(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)methanamine” is a derivative of 3H-imidazo[4,5-b]pyridine . It is part of a series of 3H-imidazo[4,5-b]pyridines derivatives that were designed and synthesized as selective mTOR inhibitors .
Synthesis Analysis
The synthesis of 3H-imidazo[4,5-b]pyridines derivatives involves the systematic optimization of the molecules . This process led to the identification of two compounds with nanomolar mTOR inhibitory activity and selectivity over PI3Kα .Molecular Structure Analysis
The molecular structure of “this compound” is a derivative of 3H-imidazo[4,5-b]pyridine . The structure includes a 3H-imidazo[4,5-b]pyridine core with a methyl group attached .Chemical Reactions Analysis
The cyclization to the imidazo[4,5-b]pyridine ring system was effected by refluxing 2,3-diaminopyridine in triethyl orthoformate or triethyl orthoacetate followed by chlorohydric acid treatment .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its linear formula is C8H11N4Cl1 .Scientific Research Applications
Synthesis and Characterization
SYNTHESIS OF NOVEL IMIDAZO(1,5-a)PYRIDINE DERIVATES Mihorianu et al. (2010) developed an efficient synthesis method for imidazo[1,5-a]pyridine derivatives starting from (3-chloro-5-(trifluoromethyl)pyridine-2-yl)methanamine. This method allows large-scale synthesis with good yields, and the structures of the products were confirmed by single crystal X-ray methods (Mihorianu et al., 2010).
Facile Synthesis of Novel Blue Light and Large Stoke Shift Emitting Tetradentate Polyazines Volpi et al. (2017) reported the synthesis of new imidazo[1,5-a]pyridines through a facile multiple condensation procedure. These polyazine products display unique optical properties like tunable luminescence, significant quantum yields, and large Stokes' shifts, indicating their potential for technological applications (Volpi et al., 2017).
Catalytic and Reactive Properties
Diiron(III) complexes of tridentate 3N ligands as functional models for methane monooxygenases Sankaralingam and Palaniandavar (2014) synthesized diiron(III) complexes with various 3N ligands, demonstrating their efficiency as catalysts for the selective hydroxylation of alkanes. The study suggests that the nature of the capping ligand significantly affects the catalytic properties of these complexes (Sankaralingam & Palaniandavar, 2014).
Pd(II) complexes with ONN pincer ligand Tailored synthesis, characterization, DFT, and catalytic activity toward the Suzuki-Miyaura reaction
Shukla et al. (2021) described the synthesis of a pincer type ONN tridentate Schiff base ligand and its Pd(II) complexes, which exhibit excellent catalytic activity in the Suzuki-Miyaura reaction. This work highlights the potential of these complexes in catalysis, with implications in organic synthesis and industrial applications (Shukla et al., 2021).
Optical and Electronic Properties
Double proton transfer induced twisted intramolecular charge transfer emission Mishra et al. (2013) explored the spectral characteristics of various imidazo[4,5-b]pyridine derivatives to understand the mechanism of protic solvent-induced dual fluorescence. The findings are crucial for understanding the optical and electronic properties of these compounds, which could have implications in the development of optical materials and sensors (Mishra et al., 2013).
One pot synthesis of low cost emitters with large Stokes' shift Volpi et al. (2017) synthesized 1,3-diarylated imidazo[1,5-a]pyridine derivatives, which exhibit remarkable optical properties like large Stokes' shift and high quantum yields. These compounds present opportunities for the development of cost-effective luminescent materials (Volpi et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit intracellular akt activation and its downstream target (pras40) in vitro .
Mode of Action
It is suggested that similar compounds act through a mechanism distinct from that observed for kinase domain atp-competitive inhibitors .
Biochemical Pathways
Similar compounds have been shown to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Result of Action
Similar compounds have been shown to potently inhibit intracellular akt activation and its downstream target (pras40) in vitro .
Safety and Hazards
Future Directions
The 3H-imidazo[4,5-b]pyridines derivatives, including “(3-Methyl-3H-imidazo[4,5-b]pyridin-2-yl)methanamine”, have shown potential as selective mTOR inhibitors . This suggests that they could be further explored for their potential therapeutic significance in the treatment of diseases where mTOR plays a crucial role.
properties
IUPAC Name |
(3-methylimidazo[4,5-b]pyridin-2-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4/c1-12-7(5-9)11-6-3-2-4-10-8(6)12/h2-4H,5,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLJGQJDGHEXKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC2=C1N=CC=C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.